Cas no 5421-17-0 (Benzeneacetic acid,hexyl ester)

Benzeneacetic acid,hexyl ester structure
5421-17-0 structure
Product Name:Benzeneacetic acid,hexyl ester
CAS No:5421-17-0
MF:C14H20O2
MW:220.307404518127
CID:367556
Update Time:2025-04-19

Benzeneacetic acid,hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,hexyl ester
    • hexyl 2-phenylacetate
    • HEXYL-PHENYLACETATE
    • Hexyl benzeneacetate
    • Hexyl phenylacetate
    • n-Hexyl phenylacetate
    • n-Hexyl-phenylacetat
    • phenyl-acetic acid hexyl ester
    • Phenyl-essigsaeure-hexylester
    • UNII-9OMY0L6TTU
    • Inchi: 1S/C14H20O2/c1-2-3-4-8-11-16-14(15)12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3
    • InChI Key: MTAHGWGAEGVCLS-UHFFFAOYSA-N
    • SMILES: CCCCCCOC(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 220.14600
  • Monoisotopic Mass: 220.14633
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.97 g/mL at 25 °C(lit.)
  • Boiling Point: 264-265 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.485(lit.)
  • PSA: 26.30000
  • LogP: 3.35260
  • FEMA: 3457 | HEXYL PHENYLACETATE

Benzeneacetic acid,hexyl ester Security Information

  • WGK Germany:3

Benzeneacetic acid,hexyl ester Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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